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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B15556525 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like IR-797 chloride.

This near-infrared cyanine dye, while valuable in imaging and photodynamic therapy, requires

careful handling due to its potential hazards.[1][2] This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to foster a secure

research environment.

Properties and Hazards of IR-797 Chloride
IR-797 chloride is a solid, methanol-soluble dye.[3][4] While a complete, detailed Safety Data

Sheet (SDS) is not readily available in public domains, existing information from suppliers

indicates that it should be handled with care. The compound is cytotoxic and should be treated

as a potential irritant.[1]
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Property Value Source

CAS Number 110992-55-7 [1][3]

Molecular Formula C₃₁H₃₄Cl₂N₂ [1][3]

Molecular Weight 505.52 g/mol

Form Solid

Melting Point 116.7-128.0 °C

Storage Temperature -20°C [1]

Known Hazards:

May cause skin and eye irritation.

May be harmful if inhaled or ingested.

Photosensitive; protect from light.[5]

Exhibits cytotoxic properties.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling IR-797 chloride to minimize

exposure. The following table summarizes the recommended PPE for various stages of

handling.
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Body Part Required PPE
Specifications & Best

Practices

Respiratory Dust mask or respirator

A NIOSH-approved N95 dust

mask is recommended for

handling the solid powder to

prevent inhalation.

Eyes & Face
Safety glasses with side

shields or goggles

Eyeshields are a minimum

requirement. For splash

hazards, chemical splash

goggles are recommended.

Hands Chemical-resistant gloves

Nitrile gloves are a common

choice for general laboratory

use. However, for prolonged

contact or when dissolving in

solvents like methanol, it is

crucial to consult a glove

manufacturer's chemical

resistance chart.[2][6][7][8][9]

Always inspect gloves before

use and replace them

immediately if they become

contaminated.

Body Laboratory coat

A standard lab coat should be

worn to protect against minor

spills and contamination.

Operational Plan: From Receipt to Use
A clear, step-by-step operational plan ensures that IR-797 chloride is handled safely and

consistently throughout its lifecycle in the laboratory.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
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Verification: Confirm that the product name and CAS number on the label match the order.

Storage: Store the container in a designated, well-ventilated, and cool (-20°C) area, away

from direct light and incompatible materials.[1] The storage location should be clearly

labeled.

Handling and Preparation of Solutions
Designated Area: All handling of solid IR-797 chloride should be conducted in a designated

area, such as a chemical fume hood, to minimize inhalation risk.

Weighing: When weighing the solid powder, wear all recommended PPE, including a dust

mask. Use a dedicated spatula and weighing paper.

Dissolving: To prepare a solution, slowly add the weighed solid to the solvent (e.g.,

methanol) in a suitable container within the fume hood. Avoid splashing.

Labeling: Clearly label all solutions with the chemical name, concentration, solvent, date of

preparation, and appropriate hazard warnings.

Experimental Use
Controlled Environment: Conduct all experiments involving IR-797 chloride in a well-

ventilated area.

Spill Kit: Ensure a chemical spill kit is readily accessible.

Avoid Aerosols: Take precautions to avoid the generation of aerosols or dusts.

Disposal Plan
Proper disposal of IR-797 chloride and its associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: Unused or expired solid IR-797 chloride should be disposed of as hazardous

chemical waste.
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Liquid Waste: Solutions of IR-797 chloride should be collected in a designated, labeled, and

sealed hazardous waste container. Do not mix with other waste streams unless compatibility

is confirmed.

Contaminated Materials: All materials that have come into contact with IR-797 chloride,

such as gloves, weighing paper, and pipette tips, should be considered contaminated and

disposed of in a designated solid hazardous waste container.

Disposal Procedure
Collection: Collect all waste in appropriately labeled, leak-proof containers.

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the

chemical name (IR-797 chloride), and any other components of the waste.

Storage of Waste: Store waste containers in a designated, secure area away from general

laboratory traffic.

Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Follow all

institutional and local regulations for hazardous waste disposal.[4]

Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.[10]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

For small spills, absorb the material with an inert

absorbent material and place it in a sealed

container for disposal. For larger spills,

evacuate the area and contact your institution's

EHS department.

Workflow for Safe Handling of IR-797 Chloride
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Caption: Workflow for the safe handling of IR-797 chloride from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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